Cas no 1354024-53-5 ((S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide)

• Product Name: (S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide
• CAS No: 1354024-53-5
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• CID: 2159339
• Update Time: 2025-10-23

(S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-n-[2-(acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide
• AM96978
• (S)-N-[2-(acetylisopropylamino)cyclohexyl]-2-aminopropanamide
• (S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide

• Inchi： 1S/C14H27N3O2/c1-9(2)17(11(4)18)13-8-6-5-7-12(13)16-14(19)10(3)15/h9-10,12-13H,5-8,15H2,1-4H3,(H,16,19)/t10-,12?,13?/m0/s1
• InChI Key： CDMZWCASOCCJIS-PKSQDBQZSA-N
• SMILES： O=C(C)N(C(C)C)C1CCCCC1NC([C@H](C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide

Comprehensive Overview of (S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide (CAS No. 1354024-53-5)

(S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide is a specialized organic compound with the CAS number 1354024-53-5. This compound belongs to the class of amide derivatives and is characterized by its unique stereochemistry and functional groups. The presence of both acetyl-isopropyl-amino and amino-propionamide moieties makes it a molecule of significant interest in pharmaceutical and biochemical research.

The molecular structure of (S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide features a cyclohexyl ring, which contributes to its stability and potential interactions with biological targets. The (S)-configuration at the chiral center is crucial for its biological activity, as enantiomeric purity often dictates the efficacy and specificity of such compounds in therapeutic applications.

In recent years, the demand for chiral amides and customized organic compounds has surged, driven by advancements in drug discovery and personalized medicine. Researchers are particularly interested in (S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide due to its potential as a building block for more complex molecules. Its structural features make it a candidate for modulating protein-protein interactions, a hot topic in modern pharmacology.

The synthesis of (S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide typically involves multi-step organic reactions, including amide coupling and stereoselective synthesis. These processes require precise control of reaction conditions to ensure high yield and enantiomeric purity. The compound's solubility and stability profiles are also critical factors for its application in various experimental settings.

One of the most frequently asked questions about (S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide relates to its biological activity. While detailed pharmacological data may be limited, its structural analogs have shown promise in targeting specific enzymes and receptors. This has led to increased interest in its potential as a lead compound for drug development, particularly in areas like neurology and oncology.

The market for specialty chemicals like (S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide is expanding, with pharmaceutical companies and research institutions seeking high-purity compounds for their projects. The compound's CAS number 1354024-53-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Suppliers often highlight its custom synthesis capabilities to meet the diverse needs of researchers.

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In conclusion, (S)-N-[2-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-propionamide is a compound of growing importance in the field of medicinal chemistry. Its unique structure and potential applications make it a valuable asset for researchers exploring new therapeutic avenues. As the demand for enantiomerically pure compounds continues to rise, this molecule is poised to play a significant role in future scientific breakthroughs.